Cas no 2580179-28-6 (tert-butyl 6-azaspiro3.4octane-5-carboxylate)

• Product Name: tert-butyl 6-azaspiro3.4octane-5-carboxylate
• CAS No: 2580179-28-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 5660260
• PubChem ID: 165891072
• Update Time: 2025-05-19

tert-butyl 6-azaspiro3.4octane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-azaspiro[3.4]octane-5-carboxylate
• EN300-27728621
• 2580179-28-6
• tert-butyl 6-azaspiro3.4octane-5-carboxylate

• Inchi： 1S/C12H21NO2/c1-11(2,3)15-10(14)9-12(5-4-6-12)7-8-13-9/h9,13H,4-8H2,1-3H3
• InChI Key： MANANYUECWPQLO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C2(CCN1)CCC2)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 6-azaspiro3.4octane-5-carboxylate

Introduction to Tert-butyl 6-azaspiro3.4octane-5-carboxylate (CAS No. 2580179-28-6)

Tert-butyl 6-azaspiro3.4octane-5-carboxylate (CAS No. 2580179-28-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the spirocyclic class of molecules, characterized by its unique structural framework consisting of two cyclic units connected by a single carbon atom. The presence of an azaspiro structure imparts distinct chemical and pharmacological properties, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of tert-butyl 6-azaspiro3.4octane-5-carboxylate includes a tert-butyl group and an azaspiro moiety, which contribute to its stability and reactivity. The tert-butyl group, a common protective group in organic synthesis, enhances the compound's resistance to hydrolysis and oxidation, while the azaspiro ring system introduces rigidity and specific spatial orientation of functional groups. These features are particularly valuable in designing molecules with tailored biological activities.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their potential as pharmacophores. Spirocycles are known for their ability to mimic natural products and exhibit unique binding interactions with biological targets. The 6-azaspiro3.4octane-5-carboxylate scaffold has shown promise in several preclinical studies, particularly in the development of central nervous system (CNS) drugs. Its structural complexity allows for selective modulation of neurotransmitter receptors, making it a valuable tool in the quest for novel therapeutics for neurological disorders.

One of the most compelling aspects of tert-butyl 6-azaspiro3.4octane-5-carboxylate is its potential application in the synthesis of enzyme inhibitors. The azaspiro core can be engineered to interact with specific active sites of enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on key enzymes like kinases and proteases, which are implicated in various pathological processes.

The synthesis of tert-butyl 6-azaspiro3.4octane-5-carboxylate involves multi-step organic reactions, including cyclization and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These synthetic strategies are crucial for producing derivatives with enhanced pharmacological properties.

The pharmacological profile of tert-butyl 6-azaspiro3.4octane-5-carboxylate has been extensively studied in vitro and in vivo. Preclinical data suggest that this compound exhibits moderate affinity for certain G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic agents. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating CNS disorders.

In conclusion, tert-butyl 6-azaspiro3.4octane-5-carboxylate represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its potential applications in drug development underscore the importance of continued research into spirocyclic compounds. As our understanding of molecular interactions grows, compounds like this one are poised to play a pivotal role in the next generation of therapeutics.